Cas no 497946-53-9 (1,3,4-Oxadiazole, 2-methyl-5-[4-(trifluoromethyl)phenyl]-)

• Product Name: 1,3,4-Oxadiazole, 2-methyl-5-[4-(trifluoromethyl)phenyl]-
• CAS No: 497946-53-9
• MF: C₁₀H₇F₃N₂O
• MW: 228.170592546463
• CID: 1551548
• Update Time: 2024-08-24

1,3,4-Oxadiazole, 2-methyl-5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-methyl-5-[4-(trifluoromethyl)phenyl]-
• 2-methyl-5-(4-(trifluoromethyl)phenyl)-1,3,4-oxadiazole

• Inchi： 1S/C10H7F3N2O/c1-6-14-15-9(16-6)7-2-4-8(5-3-7)10(11,12)13/h2-5H,1H3
• InChI Key： DLMSMINOJJJECX-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C(F)(F)F)C=C2)=NN=C1C

Computed Properties

• Exact Mass: 228.05111

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 280.5±50.0 °C(Predicted)
• PSA: 38.92
• pka: -4.27±0.32(Predicted)